Cas no 2361642-50-2 (1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2361642-50-2
• MF: C₁₀H₁₄F₃NO₂
• MW: 237.218873500824
• CID: 5377761
• PubChem ID: 139015346
• Update Time: 2025-07-15

1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,2,2-Trifluoro-1-hydroxyethyl)-1-piperidinyl]-2-propen-1-one
• 1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C10H14F3NO2/c1-2-8(15)14-6-4-3-5-7(14)9(16)10(11,12)13/h2,7,9,16H,1,3-6H2
• InChI Key： RRPNQLHZMXZSLS-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1C(O)C(F)(F)F)(=O)C=C

Experimental Properties

• Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 364.5±37.0 °C(Predicted)
• pka: 12.37±0.20(Predicted)

Additional information on 1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one

Introduction to 1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one (CAS No. 2361642-50-2)

1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the chemical abstracts service number CAS No. 2361642-50-2, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, particularly the presence of a trifluoroalkyl group and a piperidine ring, contribute to its distinct chemical and biological properties, which are being leveraged in the development of novel therapeutic agents.

The compound's molecular structure consists of a propenone moiety linked to a piperidine ring, which is further functionalized with a trifluoro-1-hydroxyethyl side chain. This arrangement imparts both lipophilicity and hydrogen bonding capabilities, which are critical factors in drug design. The trifluoroalkyl group enhances the metabolic stability of the molecule while also influencing its interaction with biological targets. Such structural attributes make it an attractive candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies suggest that the trifluoroalkyl moiety may play a crucial role in modulating enzyme activity, particularly in enzymes involved in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary data indicating promising results in preclinical models.

The piperidine ring is another key feature that contributes to the compound's pharmacological profile. Piperidine derivatives are well-known for their ability to enhance oral bioavailability and metabolic stability, making them favorable candidates for drug development. In particular, modifications at the 1-position of the piperidine ring can significantly alter the pharmacokinetic properties of a molecule. The presence of a hydroxyl group at the 1-position of the propenone moiety further adds to the compound's versatility, allowing for various chemical modifications that could fine-tune its biological activity.

Current research is focused on exploring the potential applications of 1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one in treating a range of diseases, including neurological disorders and chronic inflammatory conditions. The compound's ability to interact with multiple biological targets suggests that it may have broad therapeutic implications. For instance, studies have shown that similar trifluoromethylated compounds can modulate neurotransmitter release and receptor activity, which could be relevant for treating conditions such as depression and anxiety.

In addition to its pharmacological potential, this compound has also been investigated for its role in chemical biology research. The unique structural features allow researchers to probe fundamental questions about molecular recognition and target interactions. By studying how this molecule binds to its intended targets, scientists can gain insights into the design principles that govern drug action. These insights are invaluable for developing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylprop-2-en-1-one presents both challenges and opportunities for synthetic chemists. The introduction of the trifluoroalkyl group requires specialized synthetic methodologies to ensure high yield and purity. However, recent advances in fluorination techniques have made it more feasible to incorporate such groups into complex molecules. Additionally, the presence of multiple reactive sites in the molecule allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications.

As interest in fluorinated compounds continues to grow due to their enhanced bioavailability and metabolic stability, CAS No. 2361642-50-2 is poised to become an important tool in pharmaceutical research. The combination of its unique structural features and promising biological activities makes it a compelling candidate for further development. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological profile through structure-based drug design approaches.

The future prospects for this compound are bright, with potential applications spanning multiple therapeutic areas. As research progresses, it is expected that new derivatives will be developed that offer improved efficacy and safety profiles. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing these goals and translating laboratory findings into clinical reality.

In conclusion,1-2-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-ylpropenone (CAS No. 23616425) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and development. Its unique structural features and promising biological activities position it as a valuable asset in ongoing research efforts aimed at addressing some of humanity's most pressing health challenges.